Cas no 876617-13-9 (4-(benzyloxy)-2-{(tert-butoxy)carbonylamino}butanoic acid)
4-(benzyloxy)-2-{(tert-butoxy)carbonylamino}butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- Homoserine, N-[(1,1-dimethylethoxy)carbonyl]-O-(phenylmethyl)-
- 2-[(2-methylpropan-2-yl)oxycarbonylamino]-4-phenylmethoxybutanoic acid
- BOC-(RS)-2-AMINO-4-BENZYLOXYBUTANOIC ACID
- BOC-DL-HSE(BZL)-OH
- N-Boc-O-benzyl-DL-homoserine
- 4-(benzyloxy)-2-{[(tert-butoxy)carbonyl]amino}butanoic acid
- O-Benzyl-N-{[(2-methyl-2-propanyl)oxy]carbonyl}homoseri
- 4-(benzyloxy)-2-(tert-butoxycarbonylamino)butanoic acid
- racemic 4-(benzyloxy)-2-(tert-butoxycarbonylamino)butanoic acid
- EN300-1217910
- RFDXPGUBDAKLDM-UHFFFAOYSA-N
- 876617-13-9
- Boc-O-benzyl-D-homoserine
- AKOS030236673
- SCHEMBL955527
- BKB61713
- (S)-4-(Benzyloxy)-2-((tert-butoxycarbonyl)amino)butanoic acid
- 4-benzyloxy-2-tert-butoxycarbonylamino-butyric acid
- F2147-6630
- 4-(benzyloxy)-2-[(tert-butoxycarbonyl)amino]butanoic acid
- F79694
- Boc-O-benzyl-L-homoserine
- 4-(benzyloxy)-2-{(tert-butoxy)carbonylamino}butanoic acid
-
- MDL: MFCD04974562
- Inchi: 1S/C16H23NO5/c1-16(2,3)22-15(20)17-13(14(18)19)9-10-21-11-12-7-5-4-6-8-12/h4-8,13H,9-11H2,1-3H3,(H,17,20)(H,18,19)
- InChI Key: RFDXPGUBDAKLDM-UHFFFAOYSA-N
- SMILES: O(C(NC(C(=O)O)CCOCC1C=CC=CC=1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 309.15762283g/mol
- Monoisotopic Mass: 309.15762283g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 10
- Complexity: 358
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 84.9Ų
4-(benzyloxy)-2-{(tert-butoxy)carbonylamino}butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N301371-100mg |
n-boc-o-benzyl-dl-homoserine |
876617-13-9 | 100mg |
$ 50.00 | 2022-06-03 | ||
| TRC | N301371-500mg |
n-boc-o-benzyl-dl-homoserine |
876617-13-9 | 500mg |
$ 210.00 | 2022-06-03 | ||
| TRC | N301371-1g |
n-boc-o-benzyl-dl-homoserine |
876617-13-9 | 1g |
$ 295.00 | 2022-06-03 | ||
| Ambeed | A975038-1g |
N-Boc-O-benzyl-DL-homoserine |
876617-13-9 | 95% | 1g |
$410.0 | 2024-04-16 | |
| Enamine | EN300-1217910-0.05g |
4-(benzyloxy)-2-{[(tert-butoxy)carbonyl]amino}butanoic acid |
876617-13-9 | 95% | 0.05g |
$90.0 | 2023-07-10 | |
| Enamine | EN300-1217910-0.1g |
4-(benzyloxy)-2-{[(tert-butoxy)carbonyl]amino}butanoic acid |
876617-13-9 | 95% | 0.1g |
$134.0 | 2023-07-10 | |
| Enamine | EN300-1217910-0.25g |
4-(benzyloxy)-2-{[(tert-butoxy)carbonyl]amino}butanoic acid |
876617-13-9 | 95% | 0.25g |
$192.0 | 2023-07-10 | |
| Enamine | EN300-1217910-0.5g |
4-(benzyloxy)-2-{[(tert-butoxy)carbonyl]amino}butanoic acid |
876617-13-9 | 95% | 0.5g |
$302.0 | 2023-07-10 | |
| Enamine | EN300-1217910-1.0g |
4-(benzyloxy)-2-{[(tert-butoxy)carbonyl]amino}butanoic acid |
876617-13-9 | 95% | 1.0g |
$387.0 | 2023-07-10 | |
| Enamine | EN300-1217910-2.5g |
4-(benzyloxy)-2-{[(tert-butoxy)carbonyl]amino}butanoic acid |
876617-13-9 | 95% | 2.5g |
$814.0 | 2023-07-10 |
4-(benzyloxy)-2-{(tert-butoxy)carbonylamino}butanoic acid Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on 4-(benzyloxy)-2-{(tert-butoxy)carbonylamino}butanoic acid
Comprehensive Overview of 4-(benzyloxy)-2-{(tert-butoxy)carbonylamino}butanoic acid (CAS No. 876617-13-9)
4-(benzyloxy)-2-{(tert-butoxy)carbonylamino}butanoic acid (CAS No. 876617-13-9) is a specialized organic compound widely utilized in pharmaceutical research and peptide synthesis. Its unique structure, featuring a benzyloxy group and a tert-butoxycarbonyl (Boc) protecting group, makes it a valuable intermediate for drug development. Researchers often search for "Boc-protected amino acids" or "benzyloxy derivatives in peptide synthesis," highlighting its relevance in modern medicinal chemistry.
The compound's carboxylic acid functionality and Boc-amine group enable its use in solid-phase peptide synthesis (SPPS), a technique frequently discussed in forums on "peptide coupling reagents" and "amino acid protecting groups." Its CAS No. 876617-13-9 is critical for regulatory documentation, often queried alongside "MSDS for Boc-amino acids" or "safety data of benzyloxy compounds." The growing interest in "green chemistry alternatives" has also spurred studies on optimizing its synthesis to reduce environmental impact.
In analytical applications, 4-(benzyloxy)-2-{(tert-butoxy)carbonylamino}butanoic acid is characterized by HPLC and NMR, aligning with trending searches like "HPLC purity analysis of Boc-compounds." Its stability under acidic conditions (due to the Boc group) makes it preferable for "acid-sensitive peptide synthesis," a topic gaining traction in bioconjugation research. Recent publications explore its role in "prodrug design" and "targeted drug delivery systems," addressing current demands for precision medicine.
The compound’s benzyl ether moiety allows selective deprotection, a feature highlighted in queries about "orthogonal protection strategies." As the pharmaceutical industry shifts toward "continuous flow chemistry," adaptations of 876617-13-9 synthesis in flow reactors have been investigated. Environmental concerns drive searches for "biodegradable protecting groups," though the Boc group remains indispensable for its balance of stability and removability.
Storage recommendations for CAS No. 876617-13-9 typically emphasize moisture-sensitive handling, reflecting common questions like "storage conditions for hygroscopic amino acids." Its applications extend to "enzyme inhibitor design" and "biomaterial functionalization," areas frequently explored in CRISPR and tissue engineering research. The compound’s chiral center also attracts interest in "asymmetric synthesis" discussions, particularly for APIs requiring high enantiopurity.
Emerging trends in "AI-assisted molecular design" have led to computational studies predicting derivatives of 4-(benzyloxy)-2-{(tert-butoxy)carbonylamino}butanoic acid with enhanced properties. Meanwhile, patent databases reveal its utility in "kinase inhibitor scaffolds," addressing oncology-focused queries. The compound’s compatibility with "microwave-assisted synthesis" further aligns with industrial demands for faster reaction optimization.
In summary, 876617-13-9 exemplifies the intersection of traditional organic chemistry and cutting-edge research. From "peptide therapeutics" to "green synthesis metrics," its versatility ensures continued relevance in both academic and industrial settings, answering today’s pressing questions in chemical innovation.
876617-13-9 (4-(benzyloxy)-2-{(tert-butoxy)carbonylamino}butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)